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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406 Get Quote

Welcome to the Technical Support Center for Carbomer 980 gels. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on

achieving maximum viscosity and troubleshooting common issues during formulation.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH range for achieving maximum viscosity with Carbomer 980 gels?

A1: The ideal pH range for maximizing the viscosity of Carbomer 980 gels is typically between

5.0 and 10.0.[1] The viscosity significantly increases upon neutralization of the acidic

Carbomer 980 polymer. While high viscosity is maintained throughout this range, the peak

viscosity is often observed between pH 6.0 and 7.5.[2][3][4]

Q2: How does pH affect the viscosity of Carbomer 980?

A2: Carbomer 980 is a cross-linked polymer of acrylic acid. In its acidic state (typically pH 2.7-

3.5 in dispersion), the polymer chains are tightly coiled.[4][5] When a neutralizing agent (alkali)

is added, the carboxylic acid groups along the polymer backbone become ionized, creating

negative charges. These negative charges repel each other, causing the polymer chains to

uncoil and expand, which in turn entraps water molecules and dramatically increases the

viscosity of the solution to form a gel.[5]

Q3: What are common neutralizing agents for Carbomer 980?
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A3: Common neutralizing agents include sodium hydroxide (NaOH), potassium hydroxide

(KOH), and triethanolamine (TEA).[2][4] The choice of neutralizer can depend on the desired

properties of the final formulation, such as clarity and compatibility with other ingredients. For

instance, approximately 0.4g of sodium hydroxide is needed to neutralize 1g of carbomer.

Q4: What is the typical concentration range for Carbomer 980 in gel formulations?

A4: The recommended concentration for Carbomer 980 typically ranges from 0.1% to 1.0% by

weight, depending on the desired final viscosity.[1] Higher concentrations will result in higher

viscosity gels.[6]

Q5: Can high shear mixing affect the viscosity of my Carbomer 980 gel?

A5: Yes, prolonged exposure to high shear mixing after neutralization can permanently reduce

the viscosity of the gel.[7][8] It is best to use gentle, low-shear mixing once the gel has formed

to avoid breaking the polymer network. However, high shear can be beneficial for dispersing

the powder initially before neutralization to prevent agglomerates.

Data Presentation
The following table summarizes the viscosity of a 0.5% w/w Carbopol® 980 NF gel at different

pH values. Note that these values were obtained in a specific co-solvent system containing

water, propylene glycol, and glycerin, and neutralized with Triethanolamine (TEA).
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Sample ID
Carbopol® 980 NF
(% w/w)

pH
Viscosity (at a
specific shear rate,
if available)

AQ5 0.5 5.1

Data not explicitly

provided in a single

value, but rheological

behavior was

characterized.

AQ6 0.5 6.3

Data not explicitly

provided in a single

value, but rheological

behavior was

characterized.

AQ8 0.5 8.0

Data not explicitly

provided in a single

value, but rheological

behavior was

characterized.

Source: Adapted from Rheological Characterization of Topical Carbomer Gels Neutralized to

Different pH.[9][10][11]

A technical data sheet for a Carbopol® polymer provides the following viscosity data for a 0.5

wt% dispersion neutralized to pH 7.3 - 7.8, measured with a Brookfield RVT at 20 rpm: 40,000 -

60,000 cP.[12] Another source indicates a viscosity of 54,000-60,000 cps for a 0.5% solution.

Experimental Protocols
Protocol for Preparation and pH Optimization of a
Carbomer 980 Gel
This protocol outlines the steps for preparing a Carbomer 980 gel and adjusting its pH to

achieve maximum viscosity.

Materials:
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Carbomer 980 powder

Deionized water

Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)

Beaker

Overhead stirrer or magnetic stirrer with a vortex-inhibiting stirrer bar

pH meter

Viscometer

Methodology:

Dispersion:

Slowly sprinkle the desired amount of Carbomer 980 powder (e.g., 0.5g for a 0.5% w/w

gel in 100g of final product) into the vortex of vigorously stirred deionized water. Using a

high-speed disperser at this stage can help prevent the formation of agglomerates.

Continue stirring until the powder is fully dispersed and hydrated. The dispersion will

appear translucent and may have a slightly acidic pH (around 3). Allow the dispersion to

hydrate for at least 30-60 minutes to ensure no "fish eyes" (undissolved particles) are

present.

Neutralization and pH Adjustment:

Begin gentle agitation of the Carbomer 980 dispersion.

Slowly add the neutralizing agent dropwise while continuously monitoring the pH of the

dispersion with a calibrated pH meter.

As the neutralizer is added, the viscosity will begin to increase. Continue adding the

neutralizer until the target pH (e.g., pH 6.5) is reached.

Viscosity Measurement:
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Allow the gel to equilibrate for at least one hour.

Measure the viscosity of the gel using a calibrated viscometer according to the

instrument's operating instructions. It is important to record the spindle, speed, and

temperature for reproducible results.

To create a pH-viscosity curve, prepare several batches and adjust the pH to different

values (e.g., 4, 5, 6, 7, 8, 9, 10) and measure the corresponding viscosity.

Troubleshooting Guides
Problem: White clumps or "fish eyes" in the gel.

Cause: Incomplete hydration of the Carbomer 980 powder. This happens when the powder

is added too quickly or without sufficient agitation, causing the outer layer of the particles to

swell and prevent water from penetrating the core.

Solution:

Prevention: Sprinkle the powder slowly into a well-agitated vortex of water. Using a high-

shear mixer for the initial dispersion can be effective.

Correction: Allow the dispersion to hydrate for a longer period (several hours or overnight)

with occasional gentle mixing. If clumps persist, gentle warming (to no more than 40°C)

can sometimes aid hydration.

Problem: The gel has low viscosity even after adding a
neutralizer.

Cause 1: Incorrect pH. The pH may not be within the optimal range of 5.0-10.0.

Solution 1: Check the pH with a calibrated pH meter and add more neutralizer if the pH is too

low, or a suitable acidic solution if the pH is too high.

Cause 2: Presence of electrolytes. Salts from other ingredients can shield the negative

charges on the polymer backbone, reducing repulsion and causing the polymer to coil, thus

decreasing viscosity.
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Solution 2: If possible, add the Carbomer 980 and neutralize it before adding any saline

ingredients. If electrolytes are necessary, a higher concentration of Carbomer 980 may be

required to achieve the target viscosity.

Cause 3: Excessive shear after neutralization. High-speed mixing after the gel has formed

can break the polymer network.

Solution 3: Use slow, gentle mixing once the gel is formed.

Problem: The gel is cloudy.
Cause 1: Entrapped air bubbles from excessive agitation.

Solution 1: Mix gently, especially after neutralization. Allowing the gel to stand for several

hours can help bubbles to dissipate. A vacuum deaeration process can also be used.

Cause 2: Incompatibility with other ingredients.

Solution 2: Review the formulation for any incompatible components. Prepare smaller test

batches to identify the problematic ingredient.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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